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Compound of Interest

Compound Name: 1-(Trimethylsilyl)piperidine

Cat. No.: B032395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 1-
(Trimethylsilyl)piperidine in Modern Synthesis
1-(Trimethylsilyl)piperidine, also known as trimethyl(piperidin-1-yl)silane, is a versatile

organosilicon compound with the molecular formula C₈H₁₉NSi.[1][2] This clear liquid reagent

has carved a niche in organic synthesis, primarily as a robust protecting group for amines and

a valuable synthetic building block.[1] The piperidine moiety is a ubiquitous structural motif in a

vast array of pharmaceuticals and natural alkaloids, making its derivatives, including 1-
(Trimethylsilyl)piperidine, of significant interest in medicinal chemistry and drug discovery.[1]

The strategic introduction and removal of the trimethylsilyl (TMS) group allow for the selective

modification of complex molecules, a critical aspect of multi-step synthetic campaigns.[1] A

thorough understanding of its physical properties, most notably its boiling point, is paramount

for its purification, handling, and application in various chemical transformations.

Physicochemical Properties of 1-
(Trimethylsilyl)piperidine
A comprehensive understanding of a reagent's physical properties is fundamental to its

effective use in a laboratory setting. The key physicochemical properties of 1-
(Trimethylsilyl)piperidine are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₈H₁₉NSi [1][2]

Molecular Weight 157.33 g/mol [1][2]

Appearance Transparent liquid [1]

Density 0.85 g/cm³ [1][3]

Boiling Point 193°C at 760 mmHg [1]

160°C at 760 Torr [4]

67°C at 28 Torr [3]

CAS Number 3768-56-7 [1][2][3][4][5]

The Boiling Point of 1-(Trimethylsilyl)piperidine: A
Critical Parameter
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid, and the liquid changes into a vapor. This physical constant is a crucial

indicator of a compound's purity and is essential for purification techniques such as distillation.

The boiling point of 1-(Trimethylsilyl)piperidine is significantly influenced by ambient

pressure, a common consideration in organic chemistry labs where vacuum distillation is

frequently employed to purify thermally sensitive compounds or those with high boiling points.

Pressure-Temperature Relationship
The relationship between vapor pressure and temperature is described by the Clausius-

Clapeyron equation. For practical laboratory applications, a pressure-temperature nomograph

can be a valuable tool for estimating the boiling point of a substance at a reduced pressure

when its boiling point at atmospheric pressure is known.[6][7][8][9]

Below is a table of reported boiling points for 1-(Trimethylsilyl)piperidine at various

pressures:
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Temperature (°C) Pressure (mmHg/Torr) Source

193 760 mmHg [1]

160 760 Torr [4]

67 28 Torr [3]

The variation in reported boiling points at atmospheric pressure (760 mmHg/Torr) may be

attributed to experimental differences or the purity of the samples tested.

Experimental Determination of the Boiling Point of
1-(Trimethylsilyl)piperidine
For the precise determination of the boiling point of 1-(Trimethylsilyl)piperidine, particularly

when only a small sample is available, a micro-boiling point determination method is highly

recommended.[10][11][12]

Micro-Boiling Point Determination Protocol
This protocol outlines a standard procedure for determining the boiling point of a liquid using a

capillary tube method.

Materials:

1-(Trimethylsilyl)piperidine sample

Melting point apparatus with a heating block and thermometer

Capillary tubes (sealed at one end)

Small test tube or melting point tube

Thermometer

Procedure:
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Sample Preparation: A small amount of 1-(Trimethylsilyl)piperidine is introduced into the

small test tube or melting point tube.

Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the

sample-containing tube with the open end submerged in the liquid.

Apparatus Setup: The assembly is placed in the heating block of the melting point apparatus,

ensuring the thermometer bulb is level with the sample.

Heating: The sample is heated gradually. As the temperature rises, air trapped in the

capillary tube will be expelled, seen as a slow stream of bubbles.

Boiling Point Identification: As the liquid approaches its boiling point, the rate of bubbling will

increase significantly. The boiling point is the temperature at which a continuous and rapid

stream of bubbles emerges from the capillary tube.

Confirmation: The temperature is recorded. To confirm, the heating can be stopped, and the

temperature at which the liquid is drawn back into the capillary tube upon cooling is also

noted. This temperature should be very close to the boiling point.

Diagram of Micro-Boiling Point Determination Workflow
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Sample Preparation Measurement Confirmation

Introduce sample to tube Insert inverted capillary Place in heating block Heat gradually Observe bubble stream Record temperature Cool and observe liquid entry Confirm boiling point
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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